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Compound of Interest

Compound Name: Clearfil Photo Posterior

Cat. No.: B1167793 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to mitigate microleakage in dental restorations using Clearfil Photo Posterior.

Frequently Asked Questions (FAQs)
Q1: What is Clearfil Photo Posterior and for which applications is it indicated?

Clearfil Photo Posterior is a light-curing, radiopaque composite material designed for

restorations in the posterior region of the mouth.[1][2][3] Its primary indications are for Class I,

II, and V cavities.[1] It is characterized by its high strength, durability, and wear resistance,

making it suitable for the high-stress environment of posterior teeth.[2][3]

Q2: What is the composition of Clearfil Photo Posterior?

Clearfil Photo Posterior is a micro-hybrid composite. It contains inorganic fillers with a particle

size ranging from 0.04 µm to 54 µm, and the total filler content is 72% by volume.[4] The resin

matrix contains methacrylate monomers, and users should be aware of potential allergic

reactions in sensitive patients.[4]

Q3: What is microleakage and why is it a concern for posterior restorations?
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Microleakage is the clinically undetectable passage of bacteria, fluids, molecules, or ions

between a dental restoration and the wall of the cavity preparation. This phenomenon is a

significant concern as it can lead to postoperative sensitivity, marginal discoloration, secondary

caries, and ultimately, the failure of the restoration. Posterior restorations are particularly

susceptible due to the complex cavity configurations and high occlusal forces.

Q4: What are the main causes of microleakage with composite restorations?

Several factors contribute to microleakage, including:

Polymerization Shrinkage: All resin-based composites shrink to some degree during the

light-curing process. This shrinkage can create stress at the restoration-tooth interface,

leading to gap formation.

Inadequate Bonding: A weak or incomplete bond between the adhesive and the tooth

structure (enamel and dentin) can result in marginal gaps.

Improper Restoration Placement Technique: Incorrect layering of the composite, poor

adaptation to the cavity walls, and inadequate light-curing can all contribute to microleakage.

Contamination: Moisture (saliva, blood) or other contaminants on the tooth surface during

the bonding and restorative procedure can severely compromise the bond strength and lead

to leakage. A rubber dam is recommended to ensure a clean and dry working field.[4]

Q5: How does Clearfil Photo Posterior aim to minimize microleakage?

Clearfil Photo Posterior is designed to provide "superior marginal sealing".[2][5] This is

achieved through a combination of its material properties and its use with a compatible bonding

agent, such as Clearfil Photo Bond. The goal is to create a strong and durable bond to the

tooth structure that can resist the stresses of polymerization shrinkage and occlusal loading.
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Problem Potential Cause Recommended Solution

Post-operative sensitivity
Microleakage allowing fluid

movement in dentinal tubules.

- Ensure proper isolation

during the entire procedure to

prevent contamination.[4]-

Verify the correct application

and light-curing of the bonding

agent according to the

manufacturer's instructions.-

Place the composite in

increments, especially in deep

cavities, and ensure each

increment is thoroughly cured.

[4]

Marginal discoloration or

staining

Ingress of oral fluids and

pigments through marginal

gaps.

- Re-evaluate the bonding

protocol. Ensure adequate

etching time and thorough

rinsing.- Check the integrity of

the restoration margins. If a

gap is detected, the restoration

may need to be repaired or

replaced.- Ensure the

composite is not exposed to

the operating light for an

extended period before curing,

as this can initiate

polymerization prematurely.[4]

Evidence of secondary caries

at the restoration margin

Bacterial penetration and

proliferation in a microleakage

pathway.

- The restoration will likely

need to be replaced. During

the replacement procedure,

pay meticulous attention to

cavity preparation, ensuring all

infected dentin is removed.[4]-

Use a fresh mix of bonding

agent for each application.-

Verify the intensity of the

curing light to ensure adequate
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polymerization of both the

adhesive and the composite.

[4]

White line at the enamel

margin

Micro-fractures in the enamel

due to high polymerization

stress.

- Consider using a flowable

composite as a liner to act as a

stress-absorbing layer.- Avoid

high-intensity, rapid curing,

which can increase

polymerization stress. A "soft-

start" or ramp-curing technique

may be beneficial.- Ensure the

enamel margins are properly

beveled to increase the

surface area for bonding.

Restoration debonding
Complete failure of the

adhesive bond.

- Review the entire bonding

and placement protocol.

Ensure no steps were missed

or shortened.- Do not use

eugenol-containing materials

for pulp protection or as

temporary cements, as they

can inhibit the setting of the

composite.[4]- Ensure the

product has been stored

correctly (2-25°C / 36-77°F)

and is within its expiration

date.[4]

Quantitative Data on Microleakage
While specific in-vitro microleakage data for Clearfil Photo Posterior is not readily available in

the searched literature, the following table presents data from a comparative in-vitro study on

Clearfil AP-X, a micro-hybrid composite from the same manufacturer, which can provide a

relevant performance benchmark. The study evaluated microleakage at both the occlusal and

gingival margins.
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Composite Material Margin
Mean Microleakage Score ±

SD

Clearfil AP-X (Micro-hybrid) Occlusal 1.8 ± 0.45

Gingival 2.1 ± 0.57

Filtek Z350XT (Nanofill) Occlusal 1.6 ± 0.52

Gingival 1.9 ± 0.32

Tetric N-Ceram (Nanohybrid) Occlusal 1.2 ± 0.45

Gingival 1.5 ± 0.53

Data adapted from a comparative in-vitro study.[6] Lower scores indicate less microleakage.

A 3-year clinical evaluation of Clearfil Photo Posterior restorations reported secondary caries

in only one out of sixty restorations, and the majority of restorations were rated "Alpha" for all

characteristics except for surface texture at the 36-month recall.[7] This suggests good long-

term clinical performance with a low incidence of failures related to microleakage.

Experimental Protocols
Microleakage Evaluation using Dye Penetration
This protocol describes a common in-vitro method for assessing microleakage.

1. Sample Preparation:

Collect extracted, non-carious human premolars or molars.
Prepare standardized Class II or V cavities in each tooth. For example, for a Class II cavity,
the dimensions could be 3 mm buccolingually and 1.5 mm in axial depth, with the gingival
floor located 1 mm below the cementoenamel junction.
Randomly divide the teeth into experimental groups.

2. Restorative Procedure:

Apply the bonding agent (e.g., Clearfil Photo Bond) and Clearfil Photo Posterior composite
according to the manufacturer's instructions for use.[4] This includes etching, priming,
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bonding, and incremental placement and light-curing of the composite.
Finish and polish the restorations after storing them in distilled water at 37°C for 24 hours.

3. Thermocycling:

Subject the restored teeth to thermocycling to simulate temperature changes in the oral
environment. A typical regimen is 500 to 3000 cycles between water baths at 5°C and 55°C,
with a dwell time of 30 seconds in each bath.

4. Dye Immersion:

Seal the apex of each tooth with a material like sticky wax and cover the entire tooth surface,
except for 1 mm around the restoration margins, with two layers of nail varnish.
Immerse the teeth in a 2% methylene blue or 0.5% basic fuchsin dye solution for 24 hours at
room temperature.[8]

5. Sectioning and Evaluation:

Rinse the teeth thoroughly and embed them in a clear acrylic resin.
Section the teeth longitudinally through the center of the restoration using a water-cooled
diamond saw.
Examine the sections under a stereomicroscope at a magnification of 40x to evaluate the
extent of dye penetration at the occlusal and gingival margins.

6. Scoring:

Score the microleakage using a standardized scale. An example of a common scoring
system is as follows:
Score 0: No dye penetration.
Score 1: Dye penetration up to the dentinoenamel junction.
Score 2: Dye penetration into the dentin but not reaching the axial wall.
Score 3: Dye penetration reaching the axial wall.
Score 4: Dye penetration along the axial wall and to the pulpal floor.

Bond Strength Testing (Shear Bond Strength)
This protocol outlines a method for determining the bond strength of the restorative system to

enamel and dentin.
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1. Substrate Preparation:

Embed extracted human molars in acrylic resin discs.
Grind the buccal or lingual surfaces with silicon carbide paper (e.g., 600-grit) under water
cooling to expose flat surfaces of enamel and superficial dentin.

2. Bonding Procedure:

Apply a standardized area of the bonding agent to the prepared enamel and dentin surfaces
according to the manufacturer's instructions.
Place a composite cylinder (e.g., using a mold or a pre-formed tip) onto the bonded surface
and light-cure.

3. Storage:

Store the bonded specimens in distilled water at 37°C for 24 hours before testing.

4. Shear Bond Strength Testing:

Mount the specimen in a universal testing machine.
Apply a shear force to the base of the composite cylinder at a constant crosshead speed
(e.g., 1 mm/min) until failure occurs.
Record the force at which the bond fails and calculate the shear bond strength in
megapascals (MPa) by dividing the failure load by the bonded surface area.

5. Failure Mode Analysis:

Examine the fractured surfaces under a microscope to determine the mode of failure
(adhesive, cohesive in the composite, cohesive in the tooth, or mixed).

Visualizations
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Caption: Experimental workflow for in-vitro microleakage evaluation.
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Caption: Pathway from causes to consequences of microleakage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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